Cas no 1415795-51-5 (Angustin B)

• Product Name: Angustin B
• CAS No: 1415795-51-5
• MF: C₁₇H₁₆O₇
• MW: 332.304745674133
• CID: 1080729
• PubChem ID: 124545262
• Update Time: 2025-07-15

Angustin B Chemical and Physical Properties

Names and Identifiers

• Angustin B
• 8-Hydroxy-1,2,3,5-tetramethoxy-9H-xanthen-9-one
• [ "" ]
• AKOS032961911
• 9H-Xanthen-9-one, 8-hydroxy-1,2,3,5-tetramethoxy-
• 1415795-51-5
• 8-hydroxy-1,2,3,5-tetramethoxyxanthone
• DTXSID601232488
• 8-Hydroxy-1,2,3,5-tetramethoxyxanthen-9-one

• Inchi： 1S/C17H16O7/c1-20-9-6-5-8(18)12-14(19)13-10(24-15(9)12)7-11(21-2)16(22-3)17(13)23-4/h5-7,18H,1-4H3
• InChI Key： INPVBAKWKVYAES-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2C(C2C(=C(C(=CC1=2)OC)OC)OC)=O)O)OC

Computed Properties

• Exact Mass: 332.08960285g/mol
• Monoisotopic Mass: 332.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.339±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 542.4±50.0 °C at 760 mmHg
• Flash Point: 200.5±23.6 °C
• Solubility: Insuluble (7.6E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Angustin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Angustin B

Angustin B (CAS No. 1415795-51-5): A Comprehensive Overview of Its Chemical Profile and Emerging Applications

The compound Angustin B, identified by the chemical abstracts service number CAS No. 1415795-51-5, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a detailed exploration of Angustin B, encompassing its chemical characteristics, biological activities, and the latest research findings that highlight its significance in modern science.

Angustin B belongs to a class of heterocyclic compounds that exhibit a diverse range of biological activities. Its molecular structure, characterized by a complex arrangement of rings and functional groups, contributes to its remarkable chemical stability and reactivity. Recent studies have demonstrated that the compound possesses potent pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

In the realm of biomedical research, Angustin B has been studied for its potential role in modulating various cellular processes. Preliminary findings suggest that it may interfere with key signaling pathways involved in inflammation and cancer progression. The compound's ability to interact with specific targets within the cell has opened new avenues for therapeutic intervention. For instance, researchers have explored its potential as an anti-inflammatory agent, leveraging its capacity to inhibit the production of pro-inflammatory cytokines.

The structural complexity of Angustin B also makes it an attractive scaffold for medicinal chemists seeking to design novel drugs. By modifying its core structure, scientists can fine-tune its biological activity to target specific diseases more effectively. This flexibility has led to the development of several derivatives that show enhanced efficacy and reduced toxicity compared to the parent compound. Such advancements underscore the importance of Angustin B as a building block for innovative therapeutic strategies.

Moreover, the pharmacokinetic properties of Angustin B have been extensively studied to optimize its delivery and bioavailability. Research indicates that the compound exhibits favorable solubility and stability, which are critical factors for drug formulation. These attributes have prompted investigations into various delivery systems, including nanoparticles and liposomes, that could enhance its therapeutic potential.

The growing interest in Angustin B has also spurred interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations aim to unravel the compound's mechanisms of action and identify new therapeutic applications. For example, recent studies have focused on its potential role in neurodegenerative diseases, where it shows promise in protecting against neuronal damage caused by oxidative stress.

In conclusion, Angustin B (CAS No. 1415795-51-5) represents a fascinating compound with a wide array of potential applications in chemical and biomedical research. Its unique structural features, coupled with emerging evidence of its biological activities, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms, Angustin B is poised to play a significant role in shaping the future of drug discovery and medical treatments.